Cas no 438617-13-1 (<br>5-[(2-chlorophenoxy)methyl]-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-f uramide)

• Product Name: <br>5-[(2-chlorophenoxy)methyl]-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-f uramide
• CAS No: 438617-13-1
• MF: C₂₁H₁₃Cl₃N₂O₃S
• MW: 479.763520956039
• CID: 3144550
• PubChem ID: 1743418
• Update Time: 2025-04-21

<br>5-[(2-chlorophenoxy)methyl]-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-f uramide Chemical and Physical Properties

Names and Identifiers

• <br>5-[(2-chlorophenoxy)methyl]-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-f uramide
• AKOS003792900
• 5-[(2-chlorophenoxy)methyl]-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-furamide
• STK315557
• 5-[(2-Chlorophenoxy)methyl]-N-[4-(3,4-dichlorophenyl)-2-thiazolyl]-2-furancarboxamide
• 438617-13-1
• 5-[(2-chlorophenoxy)methyl]-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• 5-((2-Chlorophenoxy)methyl)-N-(4-(3,4-dichlorophenyl)-2-thiazolyl)-2-furancarboxamide
• DTXSID601127376
• AK-968/12345617
• Oprea1_808730

• Inchi： 1S/C21H13Cl3N2O3S/c22-14-7-5-12(9-16(14)24)17-11-30-21(25-17)26-20(27)19-8-6-13(29-19)10-28-18-4-2-1-3-15(18)23/h1-9,11H,10H2,(H,25,26,27)
• InChI Key： OHJTVJNBYVHQJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(=N1)NC(C1=CC=C(COC2C=CC=CC=2Cl)O1)=O)Cl

Computed Properties

• Exact Mass: 477.971247Da
• Monoisotopic Mass: 477.971247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 92.6Ų